Cas no 2108847-77-2 (((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride)

• Product Name: ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride
• CAS No: 2108847-77-2
• MF: C₁₀H₁₄ClNO
• MW: 199.677261829376
• CID: 5154499
• Update Time: 2025-06-08

((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride

• Inchi： 1S/C10H13NO.ClH/c11-1-9-3-6-4(9)8-5(9)7(3)10(6,8)2-12;/h3-8,12H,1-2,11H2;1H
• InChI Key： JXAOIQFTSUZWEQ-UHFFFAOYSA-N
• SMILES： C(C12C3C4C5(CO)C(C14)C2C35)N.Cl

Additional information on ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride

Introduction to ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol Hydrochloride (CAS No: 2108847-77-2)

The compound ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride, with CAS number 2108847-77-2, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of cubane derivatives, which are known for their unique structural properties and potential applications in drug discovery and development. The molecule's structure is characterized by a cubane framework with specific stereochemistry at positions 1S, 2R, 3R, and 8S. The presence of an aminomethyl group at position 4 and a hydroxymethyl group further enhances its functional versatility.

Recent studies have highlighted the potential of cubane derivatives like ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride in various therapeutic areas. For instance, research published in Journal of Medicinal Chemistry has demonstrated its ability to act as a potent inhibitor of certain enzymes involved in neurodegenerative diseases. This finding underscores the compound's potential as a lead molecule for developing novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry to ensure the correct configuration at each chiral center. Advanced techniques such as enantioselective catalysis and stereochemical induction have been employed to achieve high yields of the desired enantiomer. These methods not only enhance the efficiency of the synthesis but also contribute to the overall sustainability of chemical processes.

In terms of biological activity, ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride has shown promising results in preclinical studies. Its ability to penetrate cellular membranes and interact with specific protein targets makes it an attractive candidate for drug delivery systems. Furthermore, recent advancements in computational chemistry have enabled researchers to model the compound's interactions with various biomolecules at an atomic level. These insights are invaluable for optimizing its pharmacokinetic properties and improving its bioavailability.

The application of this compound extends beyond pharmaceuticals. Its unique physical and chemical properties make it a valuable tool in materials science and nanotechnology. For example, researchers have explored its use as a building block for constructing supramolecular assemblies and nanoscale structures. These applications highlight the compound's versatility and its potential to contribute to emerging technologies.

Despite its promising prospects, further research is required to fully harness the potential of ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride. Ongoing studies aim to elucidate its mechanism of action at the molecular level and evaluate its safety profile in vivo. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into clinical applications.

In conclusion, ((1S,2R,3R,8S)-4-(Aminomethyl)cuban-1-yl)methanol hydrochloride represents a significant advancement in organic chemistry with broad implications for medicine and materials science. Its unique structure, coupled with cutting-edge research findings, positions it as a key player in future innovations across multiple disciplines.